5-Amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile

• IUPAC Name: 5-amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C7H7N3O/c8-3-5-6(4-1-2-4)10-11-7(5)9/h4H,1-2,9H2
• InChI Key: IZVLPNAVMNNOQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=C2C#N)N
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol

Description

“5-Amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile” is a chemical compound with the molecular formula C7H7N3O. It is a derivative of oxazole, a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom.

Synthesis Analysis

The synthesis of oxazole derivatives like “5-Amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile” often involves acylation and oxidative annulation. The synthesis of similar compounds has been reported in the literature, involving condensation reactions such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Molecular Structure Analysis

The molecular structure of “5-Amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile” consists of a five-membered oxazole ring attached to a cyclopropyl group and a nitrile group. The oxazole ring contains an oxygen atom and a nitrogen atom.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed and characterized novel compounds related to 5-Amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile, focusing on their synthesis and potential applications in medicinal chemistry. For example, Kachaeva et al. (2018) synthesized six new 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, evaluating their in vitro anticancer activities against 60 cancer cell lines, revealing significant growth inhibitory and cytostatic activities, especially towards leukemia, renal, and breast cancer cell lines (Kachaeva et al., 2018). Similarly, Krishna et al. (2015) utilized a Cs2CO3-catalyzed azide–acetonitrile[3 + 2]-cycloaddition for the high-yielding synthesis of medicinally important 5-amino-1,2,3-triazoles, demonstrating excellent yields and high regioselectivity (Krishna et al., 2015).

Anticancer Activities

The synthesized 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles have shown promising anticancer properties, with compounds exhibiting high selectivity towards leukemia cell lines and considerable cytotoxic selectivity towards renal and breast cancer subpanels, suggesting potential for developing new anticancer drugs (Kachaeva et al., 2018).

Future Directions

The future directions for “5-Amino-3-cyclopropyl-1,2-oxazole-4-carbonitrile” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. Additionally, their synthesis methods could be optimized for better yield and efficiency.